Cas no 915927-43-4 (8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915927-43-4
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5847346
• PubChem ID: 16614291
• Update Time: 2025-07-13

8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-hydroxyethyl)-4,7-dimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-
• Z237490168
• 915927-43-4
• STK855014
• F3234-0230
• 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• VU0606317-1
• AKOS000728918
• UPCMLD0ENAT5804144:001
• 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O3/c1-13-12-24-15-16(20-18(24)22(13)10-11-25)21(2)19(27)23(17(15)26)9-8-14-6-4-3-5-7-14/h3-7,12,25H,8-11H2,1-2H3
• InChI Key： WCXNAEHNJWCHLT-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCO)C1=NC1=C2C(=O)N(CCC2=CC=CC=C2)C(=O)N1C

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 14.62±0.10(Predicted)

Additional information on 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 915927-43-4)

The compound 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS number 915927-43-4, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. This derivative of the imidazo[1,2-g]purine scaffold exhibits unique properties due to its hydroxyethyl and phenylethyl substituents, which contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its potential role in modulating adenosine receptors, a hot topic in neuroscience and cardiology due to their implications in sleep disorders, inflammation, and cardiovascular diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The structural features of CAS 915927-43-4—such as its purine core and hydrophilic-lipophilic balance—make it a promising candidate for further exploration. Its methyl and hydroxyethyl groups enhance metabolic stability, a critical factor in drug bioavailability, while the phenylethyl moiety may influence receptor binding affinity. These attributes align with current trends in AI-driven drug design, where computational models prioritize molecules with optimized ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

The synthesis of 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and purity. Such methodologies are frequently searched in academic and industrial settings, reflecting the growing emphasis on green chemistry and sustainable synthesis. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for regulatory bodies and pharmaceutical companies.

Beyond its chemical synthesis, the biological activity of CAS 915927-43-4 is a focal point. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and immune response. This aligns with broader research into neurodegenerative diseases (e.g., Alzheimer’s and Parkinson’s) and autoimmune disorders, areas where patients and clinicians actively seek breakthroughs. The compound’s potential as a lead molecule in these fields underscores its relevance to personalized healthcare, a trending topic in biotech forums and scientific literature.

From a commercial perspective, 915927-43-4 is cataloged by specialty chemical suppliers catering to drug discovery and life sciences sectors. Its pricing and availability are influenced by factors like scale-up feasibility and patent landscape, which are critical for pharma startups and CROs (Contract Research Organizations). Discussions on platforms like PubMed and ResearchGate often highlight the need for reliable reference standards of such compounds, emphasizing quality control in preclinical trials.

In summary, 8-(2-hydroxyethyl)-1,7-dimethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling case study at the intersection of medicinal chemistry and translational research. Its structural complexity, coupled with emerging applications in GPCR modulation and neuropharmacology, positions it as a molecule of enduring interest. As the scientific community continues to explore its full potential, this compound may well contribute to the next generation of therapeutic innovations, addressing unmet medical needs in a rapidly evolving healthcare landscape.